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Compound of Interest

Compound Name: Dimethyl sulfite

Cat. No.: B146792

This guide provides essential safety information, troubleshooting, and frequently asked
guestions for researchers, scientists, and drug development professionals working with
dimethyl sulfite. Adherence to these procedures is critical for ensuring laboratory safety.

Physical and Chemical Properties

A summary of key quantitative data for dimethyl sulfite is provided below for easy reference.

Property Value Citations
Molecular Formula C2H603S [1]
Molecular Weight 110.13 g/mol [1112]
Appearance Clear, colorless liquid [1]

Boiling Point 126 - 127 °C @ 760 mmHg [1]

Flash Point 30°C /86 °F [1][3]
Specific Gravity/Density 1.29 g/mL [1]

Vapor Density 3.8 (Air=1.0) [1]

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
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General Handling and Storage

Q1: What are the primary hazards associated with dimethyl sulfite?

Al: Dimethyl sulfite is a flammable liquid and vapor.[1] It causes irritation to the eyes, skin,
and respiratory tract.[1] Ingestion may lead to gastrointestinal irritation and central nervous
system depression.[1][4] Its vapors are heavier than air and can form explosive mixtures with
air, with a risk of flashing back to an ignition source.[1][4]

Q2: What are the proper storage conditions for dimethyl sulfite?

A2: Store dimethyl sulfite in a tightly closed container in a cool, dry, and well-ventilated area
designated as a flammables-area.[1][4] Keep it away from heat, sparks, open flames, and other
sources of ignition.[1][4] It is crucial to store it away from incompatible substances such as
strong oxidizing agents and strong acids.[1][4]

Q3: What personal protective equipment (PPE) is required when handling dimethyl sulfite?
A3: The following PPE should be worn:

o Eye Protection: Chemical safety goggles or eyeglasses that comply with OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166.[4]

o Skin Protection: Appropriate protective gloves and clothing to prevent skin exposure.[1][4]

o Respiratory Protection: If workplace conditions warrant, a respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN
149 must be followed.[1][4]

Q4: Are there any materials that are incompatible with dimethyl sulfite?

A4: Yes, dimethyl sulfite is incompatible with strong oxidizing agents and strong acids.[1][4]
Contact with these substances should be avoided.

Experimental Procedures

Q5: What precautions should | take when transferring dimethyl sulfite?
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A5: When transferring dimethyl sulfite, it is essential to use it only in a well-ventilated area.[1]
[4] Use spark-proof tools and explosion-proof equipment.[1][4] Containers should be grounded
and bonded during transfer to prevent static discharge.[1][4]

Q6: What should I do with empty dimethyl sulfite containers?

A6: Empty containers retain product residue (liquid and/or vapor) and can be dangerous.[1][4]
Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,
sparks, or open flames.[1][4] Keep them tightly closed.[1][4]

Emergency Procedures & Troubleshooting

Q7: What is the correct procedure for cleaning up a small dimethyl sulfite spill?

A7: For a small spill, first remove all sources of ignition.[1][4] Use a spark-proof tool for
cleanup.[1][4] Provide ventilation.[1][4] Cover the spill with sand, dry lime, or soda ash and
place it in a closed container for disposal.[1][4] A vapor-suppressing foam may be used to
reduce vapors.[1][4]

Q8: What should | do in case of accidental skin or eye contact?
A8:

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Seek medical aid.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Get medical aid immediately.[1]

Q9: What are the first aid measures for inhalation or ingestion?
A9:

e Inhalation: Remove the individual from exposure and move to fresh air immediately.[1] If
breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1] Seek
immediate medical attention.[1]
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 Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an
unconscious person.[1] Get medical aid immediately.[1]

Q10: How should | respond to a fire involving dimethyl sulfite?

A10: Dimethyl sulfite is highly flammable.[4] In case of a fire, use water spray, dry chemical,
carbon dioxide, or appropriate foam to extinguish.[1][4] Do NOT use straight streams of water.
[1][4] Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4] Containers may explode in the heat of a fire; use a water spray to keep them cool.[1][4]

Visualized Workflows and Protocols
Safe Handling Workflow

The following diagram outlines the standard procedure for safely handling dimethyl sulfite in a
laboratory setting.

Preparation
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Click to download full resolution via product page

Caption: General workflow for safe handling of dimethyl sulfite.

Emergency Spill Response Protocol

This decision tree provides a logical flow for responding to a dimethyl sulfite spill.
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Caption: Decision tree for dimethyl sulfite spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl Sulfite: Technical Support Center for Safe
Handling and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b146792#safe-handling-and-storage-procedures-for-
dimethyl-sulfite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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